Cas no 11091-64-8 (Erabutoxin b (reduced)(9CI))

• Product Name: Erabutoxin b (reduced)(9CI)
• CAS No: 11091-64-8
• MF: C₇H₁₇PS
• MW: 164.248641729355
• CID: 234029
• PubChem ID: 425956
• Update Time: 2025-04-19

Erabutoxin b (reduced)(9CI) Chemical and Physical Properties

Names and Identifiers

• Erabutoxin b (reduced)(9CI)
• methyl-dipropyl-sulfanylidene-λ⁵-phosphane
• AC1L8GL6
• Erabutoxin b (reduced)
• methyl-dipropyl-sulfanylidene-
• NSC177884
• NSC-177884
• NSC 177884
• 11091-64-8
• DTXSID30149411

• Inchi： 1S/C7H17PS/c1-4-6-8(3,9)7-5-2/h4-7H2,1-3H3
• InChI Key： HTRZYYMHYRTJFP-UHFFFAOYSA-N
• SMILES： S=P(C)(CCC)CCC

Computed Properties

• Exact Mass: 164.07901
• Monoisotopic Mass: 164.07885871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 99.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0
• LogP: 3.56630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organothiophosphorus compounds Phosphine sulfides